B1578086 Beta-defensin 110

Beta-defensin 110

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Description

Beta-defensin 110 (DEFB110) is a member of the beta-defensin family, a class of small cationic peptides known for their antimicrobial and immunomodulatory roles in innate immunity.

Properties

bioactivity

Antibacterial

sequence

NFDPKYRFERCAKVKGICKTFCDDDEYDYGYCIKWRNQCCI

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Beta-Defensins

Beta-defensins share structural similarities but differ in antimicrobial spectra, tissue-specific expression, and additional biological roles. Below is a detailed comparison of DEFB110 with key homologs:

Table 1: Functional and Antimicrobial Comparison of DEFB110 with Selected Beta-Defensins

Beta-Defensin Antimicrobial Activity Additional Functions Key Distinctions from DEFB110 References
DEFB103A Active against Gram-positive (e.g., S. aureus), Gram-negative (e.g., E. coli), and fungal pathogens (e.g., C. albicans). Kills multidrug-resistant S. aureus and vancomycin-resistant E. faecium. No significant hemolytic activity. Broader antimicrobial spectrum and potency against drug-resistant strains compared to DEFB110.
DEFB114 Salt-sensitive activity against Gram-negative bacteria, fungi, and LPS neutralization. Protects sperm motility from LPS-induced damage. Binds bacterial LPS, reducing TNF production in macrophages. Dual role in antimicrobial defense and reproductive biology; DEFB110 lacks reported LPS-neutralizing activity.
DEFB127 Broad antibacterial activity. Role in epididymal immunity and sperm maturation. Functional overlap with DEFB110 in reproductive tissues but lacks detailed mechanistic studies.
DEFB128 Antibacterial activity. No additional roles reported. Structurally similar to DEFB110 but less characterized.
DEFB134 Antibacterial activity. Expressed in testis and epididymis. Shares tissue-specific expression with DEFB110 but lacks comparative functional data.

Research Findings and Functional Insights

DEFB110 vs. DEFB103A:
  • DEFB103A demonstrates superior efficacy against drug-resistant pathogens, making it a focus for therapeutic development .
  • DEFB110’s antimicrobial targets are less defined, though its role in mucosal immunity suggests niche-specific activity .
DEFB110 vs. DEFB114:
  • DEFB114 uniquely binds LPS, modulating inflammatory responses and protecting sperm function, whereas DEFB110’s role in inflammation is uncharacterized .
DEFB110 vs. DEFB127/128/134:
  • These defensins share overlapping expression in reproductive tissues but lack comparative functional studies. DEFB110’s isoforms may have specialized roles in sperm maturation .

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